(2R,4S)-5-([1,1'-biphenyl]-4-yl)-4-((tert-butoxycarbonyl)aMino)-2-Methylpentanoic acid

• IUPAC Name: (2R,4S)-2-methyl-4-[(2-methylpropan-2-yl)oxycarbonylamino]-5-(4-phenylphenyl)pentanoic acid
• InChI: InChI=1S/C23H29NO4/c1-16(21(25)26)14-20(24-22(27)28-23(2,3)4)15-17-10-12-19(13-11-17)18-8-6-5-7-9-18/h5-13,16,20H,14-15H2,1-4H3,(H,24,27)(H,25,26)/t16-,20+/m1/s1
• InChI Key: YNELJETWNMPEEH-UZLBHIALSA-N
• Canonical SMILES: CC(CC(CC1=CC=C(C=C1)C2=CC=CC=C2)NC(=O)OC(C)(C)C)C(=O)O
• Isomeric SMILES: C[C@H](C[C@@H](CC1=CC=C(C=C1)C2=CC=CC=C2)NC(=O)OC(C)(C)C)C(=O)O
• Molecular Formula: C23H29NO4
• DSSTOX Substance ID: DTXSID001123526
• Molecular Weight: 383.5 g/mol
• CAS No.: 1012341-50-2

Description

Synthesis Analysis

The synthesis of Boc-protected amino acids involves several steps. One common approach is to start with commercially available amino acids and derivatize them with the Boc group. These protected amino acids can then be used as building blocks for peptide synthesis. Researchers have explored various coupling reagents and conditions to achieve efficient amide bond formation in Boc-protected amino acids.

Scientific Research Applications

• Nevalainen and Koskinen (2001) synthesized a related compound, (4R)-4[(tert-Butoxycarbonyl)amino]-2-methyl-2-penten-5-olide, as a precursor for trans-4-methylproline. This synthesis was achieved through hydrogenation under various catalyst/solvent systems, highlighting its potential in organic synthesis (Nevalainen & Koskinen, 2001).

• Reyes-Rangel et al. (2008) described a practical route for the asymmetric synthesis of β2-amino acids, involving N-acylation of hexahydrobenzoxazolidinone with derivatives including 3-(1-tert-butoxycarbonyl)-1H-indol-3-yl)propanoic acid. This approach demonstrates the utility of similar structures in the synthesis of enantiomerically enriched β2-amino acids (Reyes-Rangel et al., 2008).

• Thaisrivongs et al. (1987) achieved a highly stereoselective synthesis of a related compound, which was useful as an intermediate in preparing renin inhibitory peptides. Their study highlights the importance of such compounds in developing pharmaceutical agents (Thaisrivongs et al., 1987).

• Yoshida et al. (1996) synthesized (3S,4S)-3-(tert-Butoxycarbonyl)amino-4-methylpyrrolidine from L-aspartic acid, indicating the potential of similar compounds in large-scale production of complex amino derivatives (Yoshida et al., 1996).

• Laue et al. (2000) explored the stereoselective synthesis of γ‐Fluorinated α‐Amino Acids using related structures, demonstrating the versatility of such compounds in synthesizing amino acid derivatives (Laue et al., 2000).

• Rich, Sun, and Ulm (1980) synthesized analogs of the carboxyl protease inhibitor, pepstatin, from N-(tert-butoxycarbonyl)-4-amino-3-hydroxy-6-methylheptanoic acid (Boc-Sta). This research highlights the compound's relevance in enzyme inhibition (Rich, Sun, & Ulm, 1980).